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2,4-dinitrophenyl-dioleoylphosphatidylethanolamine 2,4-dinitrophenyl-dioleoylphosphatidylethanolamine
Brand Name: Vulcanchem
CAS No.: 129509-47-3
VCID: VC0145430
InChI: InChI=1S/C47H80N3O12P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-46(51)59-40-43(62-47(52)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)41-61-63(57,58)60-38-37-48-44-36-35-42(49(53)54)39-45(44)50(55)56/h17-20,35-36,39,43,48H,3-16,21-34,37-38,40-41H2,1-2H3,(H,57,58)/b19-17+,20-18-
SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula: C47H80N3O12P
Molecular Weight: 910.1 g/mol

2,4-dinitrophenyl-dioleoylphosphatidylethanolamine

CAS No.: 129509-47-3

Main Products

VCID: VC0145430

Molecular Formula: C47H80N3O12P

Molecular Weight: 910.1 g/mol

2,4-dinitrophenyl-dioleoylphosphatidylethanolamine - 129509-47-3

CAS No. 129509-47-3
Product Name 2,4-dinitrophenyl-dioleoylphosphatidylethanolamine
Molecular Formula C47H80N3O12P
Molecular Weight 910.1 g/mol
IUPAC Name [3-[2-(2,4-dinitroanilino)ethoxy-hydroxyphosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
Standard InChI InChI=1S/C47H80N3O12P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-46(51)59-40-43(62-47(52)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)41-61-63(57,58)60-38-37-48-44-36-35-42(49(53)54)39-45(44)50(55)56/h17-20,35-36,39,43,48H,3-16,21-34,37-38,40-41H2,1-2H3,(H,57,58)/b19-17+,20-18-
Standard InChIKey CUKMNLCNDIKKGF-NADBREJJSA-N
Isomeric SMILES CCCCCCCC/C=C/CCCCCCCC(=O)OCC(COP(=O)(O)OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCC/C=C\CCCCCCCC
SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCCC=CCCCCCCCC
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCCC=CCCCCCCCC
Synonyms 2,4-dinitrophenyl-dioleoylphosphatidylethanolamine
DNP-DOPE
PubChem Compound 6439281
Last Modified Nov 11 2021
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